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Compound of Interest

Compound Name: Alectinib-d8

Cat. No.: B12425960

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory professionals handling Alectinib-d8. Strict adherence to these procedures is
mandatory to ensure personnel safety and prevent contamination. Alectinib-d8, a deuterated
analog of the potent tyrosine kinase inhibitor Alectinib, requires specialized handling due to its
potential health risks.

Alectinib is classified as a hazardous substance with the following risk phrases: suspected of
causing genetic defects, suspected of damaging fertility or the unborn child, and may cause
damage to organs through prolonged or repeated exposure.[1][2] Given its high potency as an
ALK inhibitor and these documented hazards, all handling of Alectinib-d8 must be conducted

with stringent safety measures in place.[3][4][5]

l. Personal Protective Equipment (PPE)

The primary objective when handling Alectinib-d8 is to prevent all routes of exposure,
including inhalation, skin contact, and ingestion. The following PPE is mandatory for all
personnel involved in the handling, weighing, and reconstitution of this compound.
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH-approved N99 or P2
full-face respirator.[6] A
powered air-purifying respirator
(PAPR) is recommended for
procedures with a higher risk

of aerosolization.

To prevent inhalation of the
powdered compound, which

can lead to systemic exposure.

Hand Protection

Double gloving with
chemotherapy-rated nitrile
gloves. The outer glove should
be changed immediately upon

contamination.

To provide a robust barrier
against skin absorption.
Alectinib is classified as a skin
irritant.[7]

Eye Protection

Tightly fitting safety goggles
with side shields or a full-face

respirator.[2][8]

To protect the eyes from
splashes and airborne

particles.

Body Protection

Disposable, low-permeability
laboratory coat with long
sleeves and tight cuffs. An
impervious gown is required
for larger quantities or when

there is a risk of splashing.[9]

To prevent contamination of

personal clothing and skin.

Foot Protection

Closed-toe shoes and

disposable shoe covers.

To prevent contamination of
footwear and subsequent

spread of the compound.

Il. Engineering Controls

Engineering controls are the most effective way to minimize exposure to Alectinib-d8. All

handling of the solid compound must be performed within a certified containment system.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.apexbt.com/downloader/document/A4649/MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC468081000&productDescription=ALECTINIB+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/Alectinib-Hydrochloride.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13900
https://file.medchemexpress.com/batch_PDF/HY-13011A/Alectinib-Hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12425960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Control Measure

Specification

Purpose

Primary Containment

Class Il Biological Safety
Cabinet (BSC) or a powder
containment hood with HEPA

filtration.

To provide a contained
workspace that prevents the
release of airborne particles

into the laboratory.

Ventilation

The laboratory should have
negative pressure relative to
adjacent areas to prevent the

escape of contaminants.[3]

To ensure that any potential
airborne particles are
contained within the

designated handling area.

Weighing Station

A dedicated analytical balance

within the containment system.

To minimize the risk of
contamination during weighing

procedures.

lll. Standard Operating Procedures

A clear and detailed standard operating procedure (SOP) is essential for the safe handling of
Alectinib-d8. The following workflow outlines the key steps from material receipt to disposal.
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Figure 1. A streamlined workflow for the safe handling of Alectinib-d8, from preparation to
disposal.

IV. Spill Management and Decontamination

In the event of a spill, immediate action is required to contain and clean the affected area.

Evacuate: All non-essential personnel should evacuate the area.

Contain: The spill should be contained using absorbent pads.

Decontaminate: The area should be decontaminated with an appropriate cleaning solution.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.[1]

V. Waste Disposal

All waste generated from the handling of Alectinib-d8, including empty vials, used PPE, and
contaminated materials, must be disposed of as hazardous chemical waste in accordance with
institutional and local regulations.[1] Waste containers should be clearly labeled as "Hazardous
Waste" and include the chemical name.
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Figure 2. Proper segregation and disposal of waste contaminated with Alectinib-d8.

VI. Health and Safety Information
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Parameter Information

CAS Number 1256585-15-5

H341: Suspected of causing genetic defects.[1]
H361: Suspected of damaging fertility or the

GHS Hazard Statements unborn child.[1] H373: May cause damage to
organs through prolonged or repeated

exposure.[1]

Inhalation: Move to fresh air. Seek immediate
medical attention.[2] Skin Contact: Immediately
wash with soap and water for at least 15
minutes. Remove contaminated clothing. Seek
First Aid Measures medical attention.[7] Eye Contact: Flush with
copious amounts of water for at least 15
minutes. Seek immediate medical attention.[2]
Ingestion: Do not induce vomiting. Seek

immediate medical attention.[8]

Emergency Contact: In case of exposure or emergency, contact your institution's
Environmental Health and Safety (EHS) department and follow their established emergency
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-alectinib-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://acs.figshare.com/collections/Development_of_a_Scalable_Manufacturing_Process_for_Alectinib_with_a_Concise_Preparation_of_the_Indole-Containing_Tetracyclic_Core/7505047
https://academic.oup.com/bcsj/article/98/3/uoaf019/8058685
https://www.apexbt.com/downloader/document/A4649/MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC468081000&productDescription=ALECTINIB+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13900
https://file.medchemexpress.com/batch_PDF/HY-13011A/Alectinib-Hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12425960#personal-protective-equipment-for-handling-alectinib-d8
https://www.benchchem.com/product/b12425960#personal-protective-equipment-for-handling-alectinib-d8
https://www.benchchem.com/product/b12425960#personal-protective-equipment-for-handling-alectinib-d8
https://www.benchchem.com/product/b12425960#personal-protective-equipment-for-handling-alectinib-d8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12425960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

